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Compound of Interest

Compound Name: Methyl 5-methyl-3-oxohexanoate

Cat. No.: B1360218

An In-depth Technical Guide to Methyl 5-methyl-
3-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Methyl
5-methyl-3-oxohexanoate, including its molecular formula and weight. In light of the limited
specific experimental data on this compound, this document also presents a plausible synthetic
route and standard characterization methodologies. Furthermore, a hypothetical biological
signaling pathway is proposed based on the activities of structurally related keto esters, offering
a framework for future research and drug development efforts.

Core Compound Data

The fundamental molecular and physical properties of Methyl 5-methyl-3-oxohexanoate are
summarized below. This data is essential for any experimental work, including reaction
stoichiometry, solution preparation, and analytical characterization.
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Property

Value

Molecular Formula

CeH1403[1][2][3][4][5]

Molecular Weight

158.19 g/mol [2]

Monoisotopic Mass

158.0943 Da[3]

Proposed Synthesis and Characterization

While specific literature detailing the synthesis of Methyl 5-methyl-3-oxohexanoate is not

readily available, a plausible and efficient route can be extrapolated from the synthesis of its

ethyl ester counterpart, Ethyl 5-methyl-3-oxohexanoate[6]. The proposed method involves a

Claisen condensation reaction.

Proposed Synthesis Protocol: Claisen Condensation

This procedure outlines the synthesis of Methyl 5-methyl-3-oxohexanoate via the Claisen

condensation of methyl isovalerate and methyl acetate.

Materials:

o Methyl acetate

e Sodium methoxide

e Anhydrous diethyl ether

e 1 M Hydrochloric acid

» Saturated sodium bicarbonate solution
 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Toluene

Methyl isovalerate
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Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen)
is charged with sodium methoxide and anhydrous diethyl ether.

Addition of Esters: A mixture of methyl isovalerate and methyl acetate is added dropwise to
the stirred suspension of sodium methoxide in diethyl ether at room temperature.

Reaction: The reaction mixture is then gently refluxed for several hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

Quenching: After the reaction is complete, the mixture is cooled in an ice bath, and 1 M
hydrochloric acid is slowly added to neutralize the excess sodium methoxide and quench the
reaction.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic layers are washed with saturated sodium bicarbonate solution,
water, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation to yield pure Methyl 5-
methyl-3-oxohexanoate.

Characterization Protocols

The identity and purity of the synthesized Methyl 5-methyl-3-oxohexanoate should be
confirmed using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy will
confirm the molecular structure by identifying the chemical environment of the hydrogen and
carbon atoms.
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e Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular
weight and elemental composition of the compound.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR will identify the characteristic
functional groups present, such as the ester and ketone carbonyl groups.

e Gas Chromatography (GC): GC can be used to determine the purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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